Cas no 1202277-96-0 (6-Bromo-8-phenyl-[1,2,4]triazolo[4,3-a]pyridine)

6-Bromo-8-phenyl-[1,2,4]triazolo[4,3-a]pyridine structure
1202277-96-0 structure
Product Name:6-Bromo-8-phenyl-[1,2,4]triazolo[4,3-a]pyridine
CAS No:1202277-96-0
MF:C12H8BrN3
MW:274.116021156311
CID:3167189
PubChem ID:58207919
Update Time:2025-04-21

6-Bromo-8-phenyl-[1,2,4]triazolo[4,3-a]pyridine Chemical and Physical Properties

Names and Identifiers

    • FTOVFWMWKUQXGG-UHFFFAOYSA-N
    • DB-207678
    • SCHEMBL1366450
    • 6-Bromo-8-phenyl-1,2,4-triazolo[4,3-a]pyridine
    • 1202277-96-0
    • 6-bromo-8-phenyl-[1,2,4]triazolo[4,3-a]pyridine
    • 6-Bromo-8-phenyl-[1,2,4]triazolo[4,3-a]pyridine
    • Inchi: 1S/C12H8BrN3/c13-10-6-11(9-4-2-1-3-5-9)12-15-14-8-16(12)7-10/h1-8H
    • InChI Key: FTOVFWMWKUQXGG-UHFFFAOYSA-N
    • SMILES: BrC1=CN2C=NN=C2C(=C1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 272.99016Da
  • Monoisotopic Mass: 272.99016Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 30.2Ų

6-Bromo-8-phenyl-[1,2,4]triazolo[4,3-a]pyridine Pricemore >>

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